Cas no 27876-94-4 (Crocetin)

• Product Name: Crocetin
• CAS No: 27876-94-4
• MF: C₂₀H₂₄O₄
• MW: 328.402166366577
• MDL: MFCD00017359
• CID: 95375
• Update Time: 2025-04-18

Crocetin Chemical and Physical Properties

Names and Identifiers

• Crocetin
• 8,8'-Diapocarotene-8,8'-dioic acid
• carotenoid dicarboxylic acid
• all-trans-8,8'-diapocarotene-8,8'-dioic acid
• 8,8'-Diapocarotenedioic acid
• Natural yellow 6
• trans-Crocetin
• (2E,4E,6E,8E,10E,12E,14E)-2,6,11,15-tetramethylhexadeca-2,4,6,8,10,12,14-heptaenedioic acid
• ALPHA-CROCETIN
• croceicacid
• CROCETIN, trans-(RG)
• trans-Crocetine
• Saffron
• Transcrocetin
• 8,8'-Diapo-psi,psi-carotenedioic acid
• CI 75100
• 20TC155L9C
• 8,8'-diapo-8,8'-carotenedioic acid
• .alpha.-Crocetin
• Transcrocetinate
• Transcrocetin [INN]
• alpha Crocetin
• Crocetin aglycon
• NSC407300

• MDL： MFCD00017359
• Inchi： 1S/C20H24O4/c1-15(11-7-13-17(3)19(21)22)9-5-6-10-16(2)12-8-14-18(4)20(23)24/h5-14H,1-4H3,(H,21,22)(H,23,24)/b6-5+,11-7+,12-8+,15-9-,16-10+,17-13+,18-14-
• InChI Key： PANKHBYNKQNAHN-AWVVJTJESA-N
• SMILES： C/C(=C/C=C/C=C(/C=C/C=C(\C(=O)O)/C)\C)/C=C/C=C(/C(=O)O)\C

Computed Properties

• Exact Mass: 328.16700
• Monoisotopic Mass: 328.167459
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 608
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 7
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 328.4
• XLogP3: 5.4
• Topological Polar Surface Area: 74.6

Experimental Properties

• Color/Form: Red cryst.
• Density: 1.0786 (rough estimate)
• Melting Point: 285°
• Boiling Point: 585.1°C at 760 mmHg
• Flash Point: 321.7°C
• Refractive Index: 1.4434 (estimate)
• PSA: 74.60000
• LogP: 4.60940
• FEMA: 2998

Crocetin Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

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